Benz[e]acephenanthrylene
Benz[e]acephenanthrylene
Benzo[b]fluoranthene is a colorless, aromatic hydrocarbon consisting of five fused rings and formed by the incomplete burning of organic matter. Benzo(b)fluoranthene is primarily found in gasoline exhaust, tobacco and cigarette smoke, coal tar, soot, amino acids and fatty acid pyrolysis products. This substance is used only for research purposes. Benzo(b)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05)
Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992)
Benzo[b]fluoranthene is an ortho- and peri-fused polycyclic arene that consists of a benzene ring fused with a acephenanthrylene ring. It has a role as a mutagen.
Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992)
Benzo[b]fluoranthene is an ortho- and peri-fused polycyclic arene that consists of a benzene ring fused with a acephenanthrylene ring. It has a role as a mutagen.
Brand Name:
Vulcanchem
CAS No.:
205-99-2
VCID:
VC0032983
InChI:
InChI=1S/C20H12/c1-2-7-14-13(6-1)12-19-16-9-4-3-8-15(16)18-11-5-10-17(14)20(18)19/h1-12H
SMILES:
C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1
Molecular Formula:
C20H12
Molecular Weight:
252.3 g/mol
Benz[e]acephenanthrylene
CAS No.: 205-99-2
Reference Standards
VCID: VC0032983
Molecular Formula: C20H12
Molecular Weight: 252.3 g/mol
CAS No. | 205-99-2 |
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Product Name | Benz[e]acephenanthrylene |
Molecular Formula | C20H12 |
Molecular Weight | 252.3 g/mol |
IUPAC Name | pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8(20),9,11,13,15,17-decaene |
Standard InChI | InChI=1S/C20H12/c1-2-7-14-13(6-1)12-19-16-9-4-3-8-15(16)18-11-5-10-17(14)20(18)19/h1-12H |
Standard InChIKey | FTOVXSOBNPWTSH-UHFFFAOYSA-N |
SMILES | C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1 |
Canonical SMILES | C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1 |
Boiling Point | 481 °C |
Colorform | Needles from benzene Needles (recrystallized from benzene); colorless needles (recrystallized from toluene or glacial acetic acid) |
Melting Point | 325 to 329 °F (NTP, 1992) 168.0 °C 168.4 °C 168 °C 325-329°F |
Physical Description | Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992) COLOURLESS CRYSTALS. Needles or yellow fluffy powder. |
Description | Benzo[b]fluoranthene is a colorless, aromatic hydrocarbon consisting of five fused rings and formed by the incomplete burning of organic matter. Benzo(b)fluoranthene is primarily found in gasoline exhaust, tobacco and cigarette smoke, coal tar, soot, amino acids and fatty acid pyrolysis products. This substance is used only for research purposes. Benzo(b)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05) Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992) Benzo[b]fluoranthene is an ortho- and peri-fused polycyclic arene that consists of a benzene ring fused with a acephenanthrylene ring. It has a role as a mutagen. |
Shelf Life | Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Benzo |
Solubility | less than 1 mg/mL at 66° F (NTP, 1992) 5.94e-09 M In water, 0.0015 mg/L, temperature not specified In water, 0.0012 mg/L, temperature not specified Miscible with benzene Slightly soluble in acetone Solubility in water: none |
Synonyms | 2,3-Benzfluoranthene; 3,4-Benz[e]acephenanthrylene; 3,4-Benzfluoranthene; 3,4-Benzofluoranthene; Benzo[b]fluoranthene; Benzo[e]fluoranthene; NSC 89265 |
Vapor Pressure | 5.00e-07 mmHg 5.0X10-7 mm Hg at 20 °C |
PubChem Compound | 9153 |
Last Modified | Nov 11 2021 |
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